Cas no 2284002-95-3 ({5-oxa-2-azaspiro3.4octan-6-yl}methanol)
Technical Introduction:
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol is a spirocyclic compound featuring a fused oxa-aza heterocyclic structure, which confers unique steric and electronic properties. The presence of both oxygen and nitrogen within the spiro scaffold enhances its versatility as a building block in medicinal chemistry and asymmetric synthesis. The hydroxymethyl group at the 6-position offers a reactive handle for further functionalization, enabling derivatization into diverse intermediates. This compound’s rigid spirocyclic framework may contribute to improved metabolic stability and selectivity in drug design applications. Its synthetic utility is underscored by its potential use in constructing complex pharmacophores or chiral ligands for catalysis. Suitable for controlled reactions under standard conditions, it is typically handled under inert atmospheres due to its sensitivity.
2284002-95-3 structure
Product Name:{5-oxa-2-azaspiro3.4octan-6-yl}methanol
CAS No:2284002-95-3
MF:C7H13NO2
MW:143.183622121811
CID:5617842
PubChem ID:165936197
Update Time:2025-06-06
{5-oxa-2-azaspiro3.4octan-6-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {5-oxa-2-azaspiro[3.4]octan-6-yl}methanol
- 2284002-95-3
- EN300-2924358
- {5-oxa-2-azaspiro3.4octan-6-yl}methanol
-
- Inchi: 1S/C7H13NO2/c9-3-6-1-2-7(10-6)4-8-5-7/h6,8-9H,1-5H2
- InChI Key: SYKOAVYZLLMWCO-UHFFFAOYSA-N
- SMILES: O1C(CO)CCC21CNC2
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 41.5Ų
{5-oxa-2-azaspiro3.4octan-6-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2924358-1g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 1g |
$842.0 | 2023-09-06 | ||
| Enamine | EN300-2924358-5g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 5g |
$2443.0 | 2023-09-06 | ||
| Enamine | EN300-2924358-10g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 10g |
$3622.0 | 2023-09-06 | ||
| Enamine | EN300-2924358-0.05g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-2924358-0.1g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-2924358-0.25g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-2924358-0.5g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-2924358-1.0g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-2924358-2.5g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-2924358-5.0g |
{5-oxa-2-azaspiro[3.4]octan-6-yl}methanol |
2284002-95-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
{5-oxa-2-azaspiro3.4octan-6-yl}methanol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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